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Introduction

(3-Chloro-2-hydroxypropyl)trimethylammonium chloride, commonly abbreviated as
CHPTAC, is a quaternary ammonium compound and a highly effective cationic etherifying
agent.[1] With the CAS Registry Number 3327-22-8, this compound is a pivotal chemical
intermediate primarily used to modify natural polymers such as starch, cellulose, and guar gum.
[1][2] The introduction of a permanent positive charge onto these polymer backbones imparts
valuable cationic properties, significantly enhancing their performance in a wide range of
industrial and research applications.[1]

Its primary applications are in the paper industry for producing cationic starch, which improves
paper strength and filler retention, and in the textile industry for modifying cellulose fibers to
enhance dye affinity and impart antistatic properties.[2][3] Further uses are found in water
treatment, personal care products, and the oil and gas industry.[2][3] This document provides a
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comprehensive technical overview of its chemical properties, synthesis, reaction mechanisms,

experimental protocols, and safety data.

Chemical and Physical Properties

CHPTAC is typically supplied as a colorless to light yellow agueous solution, though it can exist

as a solid.[1][4] Its key physical and chemical properties are summarized below.

Property Value Source(s)
CAS Registry Number 3327-22-8 [5]1[6]
Molecular Formula CeH15CI2NO [1][5]
Molecular Weight 188.1 g/mol [51[7]
Colorless to light yellow liquid;
Appearance ) ) [L1051[7]
or White solid powder
) Typically 60-69 wt. % solution
Form (Commercial) ) [819]
in H20
) 1.154 g/mL at 25 °C (for 60%
Density ) [5119]
solution); 1.2 g/cm3
_ _ 180.5°Cto 210 °C
Melting Point ) [4107]
(decomposes) (for solid)
Flash Point 113 °C (235.4 °F) - closed cup [9]
» Miscible in water; Slightly
Solubility ) [5][10][11]
soluble in methanol
) n20/D 1.4541 (for 60%
Refractive Index [9][10]

solution)

Vapor Pressure

<0.001 Pa at 20 °C

[4]

Log P (octanol/water)

<-l5at25°C

[4]

Synthesis and Reaction Mechanisms
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Synthesis of CHPTAC

The most common industrial synthesis of CHPTAC involves the reaction of epichlorohydrin

(ECH) with trimethylamine or its salt, trimethylamine hydrochloride, in an aqueous

solution.[12]

[13] The reaction is typically performed at controlled temperatures (e.g., 5-40 °C) and pH (e.qg.,

7.5-9.5) to optimize yield and purity, which can exceed 97%.[8][13]

Reactants

Epichlorohydrin (ECH) Trimethylamine Hydrochloride Water (Solvent)

Reaction Conditions

Temp: 5-40 °C

Aqueous

(3-Chloro-2-hydroxypropyl)

trimethylammonium chloride
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Caption: General workflow for the synthesis of CHPTAC.

Mechanism of Cationization

CHPTAC serves as a potent etherifying agent for hydroxyl-containing substrates like cellulose
and starch. The process is a two-step reaction that occurs under alkaline conditions.[1][14]

o Epoxidation: In the presence of a base (e.g., NaOH), CHPTAC undergoes an intramolecular
cyclization (dehydrochlorination) to form the highly reactive epoxide intermediate, 2,3-
epoxypropy! trimethyl ammonium chloride (EPTAC).[1][15]

» Etherification: The newly formed EPTAC then reacts with the deprotonated hydroxyl groups
(alkoxides) of the polymer backbone. The epoxide ring opens, forming a stable ether linkage
and covalently bonding the quaternary ammonium moiety to the polymer.[14][15]

This reaction permanently introduces a positive charge onto the polymer, transforming it into a
cationic derivative.[1]

Step 1: Epoxidation Step 2: Etherification

- L CHPTAC EPTAC (Reactive Intermediate) Reacts with Polymer
> CI-CH2-CH(OH)-CHa-N*(CHs)s CH2(0)CH-CHz-N*(CHs)s

Cationic Polymer
R-O-CHa-CH(OH)-CHa-N*(CH3)s

Polymer Substrate
(Starch/Cellulose)
R-OH

Click to download full resolution via product page
Caption: Reaction mechanism for polymer cationization using CHPTAC.

Key Applications

The primary function of CHPTAC is to cationize polymers, leading to a variety of high-value
applications.
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e Pulp and Paper Industry: The single largest application is the production of cationic starch.[2]
When added to pulp slurry, cationic starch adsorbs strongly onto negatively charged
cellulose fibers and fillers.[16] This leads to improved retention of fines and fillers, increased
paper strength (both wet and dry), and better drainage during sheet formation.[2] The degree
of substitution (DS), controlled by the CHPTAC-to-starch molar ratio, dictates the charge
density and performance.[2]

o Textile Industry: CHPTAC is used to modify cellulose fibers like cotton, creating cationic
cellulose.[2][15] This treatment enhances the affinity for anionic reactive and direct dyes,
leading to more efficient, salt-free dyeing processes with improved color fastness.[2][17] The
modified fibers also exhibit desirable properties like softness and antistatic effects.[2]

o Water Treatment: As a precursor, CHPTAC is used to synthesize cationic flocculants, such
as cationic polyacrylamide (CPAM), which are effective in municipal and industrial
wastewater treatment for sludge dewatering.[2][3] Additionally, cellulose modified with
CHPTAC has been shown to be an effective adsorbent for removing contaminants like Cr(VI)
from water.[15]

« Oilfield and Personal Care: Cationic guar gum, produced using CHPTAC, is utilized in oilfield
applications for its properties as a clay stabilizer.[2][3] In personal care and cosmetics,
CHPTAC-modified polymers act as conditioning agents.[2]

Experimental Protocols
Protocol: Lab-Scale Synthesis of Cationic Cellulose

This protocol is adapted from methodologies for the cationization of cellulosic fibers.[15][18]

» Alkalization: Suspend 5.0 g of cellulose fibers (e.g., hemp or cotton) in 50 mL of isopropanol
in a reaction vessel. Add 2.5 mL of 10 M Sodium Hydroxide (NaOH) solution to the mixture.
Stir for 30-60 minutes at 30 °C to produce alkali cellulose.

 Etherification: While stirring, add 17.8 mL of CHPTAC solution (e.g., 60 wt. %) dropwise to
the vessel.[15] Increase the temperature to 40-60 °C and allow the reaction to proceed for 15
hours.[15][18]
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o Neutralization: Stop the reaction by carefully adding 12.5 mL of 4 M Hydrochloric Acid (HCI)
to neutralize the excess alkali.[15]

 Purification: Decant the reaction solution. Wash the resulting cationic cellulose fibers
extensively with deionized water until the pH of the wash solution is neutral and stable.

» Drying: Dry the purified fibers in an oven at 45-50 °C to a constant weight. The final product
can be characterized by FTIR or elemental analysis to determine the degree of substitution.
[15]

Protocol: Analytical Quantification Workflow

For research and quality control, quantifying residual CHPTAC or its epoxide form (EPTAC) is
crucial. A sensitive method involves liquid chromatography-tandem mass spectrometry (LC-
MS/MS).[19]
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Sample Preparation

1. Collect Sample
(e.g., Air filter, Water)

:

2. Solid-Liquid Extraction
(e.g., Sonication in solvent)

:

3. Filter Extract

Instrumen?l Analysis

4. Inject into LC System

5. HILIC Separation

6. Electrospray lonization (ESI)

7. Tandem Mass Spec (MS/MS)
Detection

Data Prgcessing

8. Quantify using
Calibration Curve

Click to download full resolution via product page

Caption: Workflow for CHPTAC analysis via HILIC-LC-MS/MS.
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Safety and Toxicology

CHPTAC requires careful handling due to its potential health and environmental effects. It is
suspected of causing cancer and is harmful to aquatic life with long-lasting effects.[5][9][11]

Safety & Toxicology Profile Data Source(s)
GHS Pictogram GHSO08 (Health Hazard) [9]
Signal Word Warning [9]

H351: Suspected of causing
cancer.H412: Harmful to

Hazard Statements o ] ] [5][9]
aquatic life with long lasting

effects.

_ P202, P273, P280,
Precautionary Statements 9]
P308+P313, P405, P501

Dermal LD50 (rat,
Acute Toxicity male/female): > 2000 mg/kg [4]

bw

Causes skin and serious eye
Irritation irritation. May cause [11]

respiratory irritation.

) ] Eyeshields, gloves, dust mask
Personal Protective Equipment 9]
type N95 (US)

Store in a dry, well-ventilated

Storage place. Keep container tightly [10][11]
sealed.
Incompatibilities Strong oxidizing agents [11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CAS number 3327-22-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057303#3-chloro-2-hydroxypropyl-
trimethylammonium-chloride-cas-number-3327-22-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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